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Compound of Interest |

Compound Name: Cgp 29030A
CAS No.: 113240-27-0
Cat. No.: B1668490

Abstract & Compound Profile

CGP 29030A is a synthetic piperazine derivative (specifically 1-[2-(4-chlorophenyl)ethyl]-4-(3,5-
dimethoxybenzoyl)-piperazine monohydrochloride) known for its specific analgesic properties.
[1] Unlike opioids, it inhibits nociceptive dorsal horn neurons and gamma-motoneurons,
potentially via GABAergic modulation, without affecting normal sensory function.

This protocol details the formulation of CGP 29030A for in vivo administration. As the
compound is typically supplied as a monohydrochloride (HCI) salt, it exhibits favorable aqueous
solubility compared to its free base form.

Physicochemical Properties
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Property Detail

1-[2-(4-chlorophenyl)ethyl]-4-(3,5-

dimethoxybenzoyl)-piperazine HCI

Chemical Name

Molecular Formula C21H25CIN203[2] - HCI

Molecular Weight ~425.35 g/mol (Salt); 388.89 g/mol (Free Base)
Solubility Soluble in Water, Saline, DMSO (>20 mg/mL)
Appearance White to off-white crystalline solid

Storage -20°C (Desiccated); Protect from light

Safety & Handling (HSE)

e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle lyophilized powder in a
biosafety cabinet or fume hood to avoid inhalation.

o Toxicity: While an analgesic, the specific toxicology profile may not be fully characterized.
Treat as a potential irritant and neuroactive substance.

Preparation Protocol

Two methods are provided. Method A is the standard for the HCI salt form (most common).
Method B is for high-concentration stocks or if the free base is used.

Method A: Direct Aqueous Dissolution (Preferred for HCI
Salt)

Target Concentration: 1 mg/mL — 10 mg/mL Vehicle: 0.9% Sterile Saline (NaCl) or Phosphate
Buffered Saline (PBS).

o Calculate: Determine the required mass.
o Example: To prepare 5 mL of a 5 mg/mL solution, weigh 25 mg of CGP 29030A.

o Weigh: Accurately weigh the powder into a sterile microcentrifuge tube or glass vial.
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e Dissolve:
o Add 80% of the final volume of sterile saline (e.g., 4 mL).
o Vortex gently for 1-2 minutes. The HCI salt should dissolve readily at room temperature.
o Note: If particles persist, sonicate for 30-60 seconds.

e Adjust Volume: Add the remaining saline to reach the final volume (5 mL).

e pH Check (Optional): Verify pH is near physiological range (pH 6.0-7.5). If too acidic (due to
HCI), adjust carefully with dilute NaOH, but avoid precipitation.

 Sterilization:
o Pass the solution through a 0.22 um PES or PVDF syringe filter into a sterile, sealed vial.

o Caution: Do not use Nylon filters if the compound is in an acidic vehicle, though PES is
generally safe.

Method B: DMSO Co-Solvent Stock (For High
Concentrations)

Use this if the compound fails to dissolve in saline or if a high-concentration stock (>20 mg/mL)
is required for long-term storage.

e Stock Preparation:

o Dissolve CGP 29030A in 100% DMSO to a concentration of 50 mg/mL.

o Vortex until clear.

o Storage: This stock can be aliquoted and stored at -20°C for up to 3 months.
» Working Solution (Day of Experiment):

o Dilute the DMSO stock into sterile saline.
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o Ratio: Ensure final DMSO concentration is < 5% (v/v) to minimize vehicle toxicity.
o Example: To make 1 mL of 2.5 mg/mL solution:

» Take 50 pL of 50 mg/mL Stock.

» Slowly add 950 uL of warm (37°C) Sterile Saline while vortexing.

o Critical: Add saline to the DMSO slowly to prevent "crashing out” (precipitation).

Quality Control & Administration
QC Checklist

o Clarity: Solution must be clear and colorless. Discard if cloudy.
 Sterility: Filter sterilization is mandatory for IP/IV/SC routes.

o Freshness: Prepare aqueous working solutions fresh daily. Do not store diluted aqueous
solutions >24 hours.

Administration Guidelines

e Routes: Intraperitoneal (IP) or Subcutaneous (SC).

e Dosing: Typical experimental range in rodents is 10-30 mg/kg.
o Example: For a 2509 rat at 10 mg/kg, dose = 2.5 mg.
o Using a 5 mg/mL solution, inject 0.5 mL.

e Vehicle Control: Always run a control group injected with the vehicle alone (e.g., 5%
DMSO/Saline).

Visual Workflows
Preparation Workflow
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Caption: Step-by-step preparation of CGP 29030A aqueous solution.
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Caption: Proposed mechanism of CGP 29030A on nociceptive signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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